4-methoxy-N-(2-thiophen-2-ylethyl)cyclohexan-1-amine

• IUPAC Name: 4-methoxy-N-(2-thiophen-2-ylethyl)cyclohexan-1-amine
• InChI: InChI=1S/C13H21NOS/c1-15-12-6-4-11(5-7-12)14-9-8-13-3-2-10-16-13/h2-3,10-12,14H,4-9H2,1H3
• InChI Key: RRJKONMNGXBTRQ-UHFFFAOYSA-N
• Canonical SMILES: COC1CCC(CC1)NCCC2=CC=CS2
• Molecular Formula: C13H21NOS
• Molecular Weight: 239.38 g/mol

Description

4-methoxy-N-(2-thiophen-2-ylethyl)cyclohexan-1-amine, also known as MTXE, is a synthetic compound that belongs to the class of phenethylamines. It is a relatively new research chemical that has gained popularity among researchers due to its potential applications in scientific research.

Mechanism of Action

4-methoxy-N-(2-thiophen-2-ylethyl)cyclohexan-1-amine works by binding to the serotonin transporter and inhibiting the reuptake of serotonin. This leads to an increase in the levels of serotonin in the synaptic cleft, which can have a variety of effects on the central nervous system.
Biochemical and Physiological Effects:
4-methoxy-N-(2-thiophen-2-ylethyl)cyclohexan-1-amine has been shown to have a variety of biochemical and physiological effects. It has been found to increase the release of dopamine and norepinephrine in the brain, which can lead to increased alertness and arousal. 4-methoxy-N-(2-thiophen-2-ylethyl)cyclohexan-1-amine has also been shown to have anxiolytic properties, which makes it useful for studying anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methoxy-N-(2-thiophen-2-ylethyl)cyclohexan-1-amine in lab experiments is that it is relatively easy to synthesize and purify. It is also a relatively stable compound, which makes it easy to store and transport. However, one limitation of using 4-methoxy-N-(2-thiophen-2-ylethyl)cyclohexan-1-amine is that it is a relatively new research chemical, and there is limited information available on its long-term effects.

Future Directions

There are several potential future directions for research on 4-methoxy-N-(2-thiophen-2-ylethyl)cyclohexan-1-amine. One area of interest is the potential use of 4-methoxy-N-(2-thiophen-2-ylethyl)cyclohexan-1-amine as a treatment for anxiety disorders. Another area of interest is the potential use of 4-methoxy-N-(2-thiophen-2-ylethyl)cyclohexan-1-amine in the development of new antidepressant drugs. Further research is needed to fully understand the potential applications of 4-methoxy-N-(2-thiophen-2-ylethyl)cyclohexan-1-amine in scientific research.

Synthesis Methods

4-methoxy-N-(2-thiophen-2-ylethyl)cyclohexan-1-amine can be synthesized using a simple and efficient method. The synthesis involves the reaction of 4-methoxycyclohexanone with 2-thiophen-2-ylethylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using column chromatography to obtain pure 4-methoxy-N-(2-thiophen-2-ylethyl)cyclohexan-1-amine.

Scientific Research Applications

4-methoxy-N-(2-thiophen-2-ylethyl)cyclohexan-1-amine has been found to have potential applications in scientific research. It is commonly used as a research chemical in the field of neuroscience to study the effects of various compounds on the central nervous system. 4-methoxy-N-(2-thiophen-2-ylethyl)cyclohexan-1-amine has been shown to have a high affinity for the serotonin transporter, which makes it a useful tool for studying the serotonin system.